5-(Chloromethyl)-3-[(methylthio)methyl]-1,2,4-oxadiazole
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Description
5-(Chloromethyl)-3-[(methylthio)methyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C5H7ClN2OS and its molecular weight is 178.64 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications
Insecticidal and Fungicidal Properties : A study detailed the synthesis of 1,3,4-oxadiazol-2(2H)-ones with aliphatic substituents, which were converted to 3-chloromethyl derivatives. These derivatives serve as starting materials for the preparation of insecticidal and fungicidal thiophosphates and dithiophosphates, indicating potential agricultural applications (Rufenacht, 1972). Similarly, another study synthesized compounds with enhanced fungicidal activities against various pathogens, suggesting their significance in managing fungal diseases (Mishra et al., 1993).
Chemical Synthesis and Reactivity : Research into the lithiation of various methyl-substituted heteroaromatic compounds, including oxadiazoles, indicated diverse reactions that could be utilized in synthetic chemistry for the development of novel compounds with potential applications in material science and pharmaceuticals (Micetich, 1970).
Structural Studies and Synthesis : The synthesis and structural analysis of oxadiazole derivatives, such as the reaction of 5-chloromethyl-1,2,4-oxadiazole with various nucleophiles, have been reported, contributing to the field of molecular design and the development of compounds with specific functional properties (Wang et al., 2007).
Ring Transformation Studies : Investigations into the transformation of oxadiazoline rings into 1,3,4-oxadiazoles demonstrated the versatility of these compounds in chemical synthesis, providing pathways to new chemical entities that could have varied applications (El-Abadelah et al., 1991).
Antibacterial Activity : Novel oxadiazole derivatives were synthesized and evaluated for their antibacterial activity, showcasing the potential of these compounds in the development of new antibacterial agents (Rai et al., 2010).
Decyanation Pathways : A unique reaction pathway involving oxadiazoles with KCN leading to acetonitriles and alkanes was explored, highlighting an innovative approach in synthetic organic chemistry and potential applications in the synthesis of complex molecules (Sağırlı & Dürüst, 2018).
Properties
IUPAC Name |
5-(chloromethyl)-3-(methylsulfanylmethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2OS/c1-10-3-4-7-5(2-6)9-8-4/h2-3H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIGMOPKKZYRENN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=NOC(=N1)CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40593264 |
Source
|
Record name | 5-(Chloromethyl)-3-[(methylsulfanyl)methyl]-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40593264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
229343-09-3 |
Source
|
Record name | 5-(Chloromethyl)-3-[(methylsulfanyl)methyl]-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40593264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.